Cas no 55440-54-5 (4-chloro-2-isocyanato-1-methoxybenzene)

• Product Name: 4-chloro-2-isocyanato-1-methoxybenzene
• CAS No: 55440-54-5
• MF: C₈H₆ClNO₂
• MW: 183.591741085052
• MDL: MFCD00013860
• CID: 89851
• PubChem ID: 144009
• Update Time: 2025-04-18

4-chloro-2-isocyanato-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxyphenyl isocyanate
• 4-Chloro-2-isocyanato-1-methoxybenzene
• AKOS000176635
• 55440-54-5
• EN300-146944
• Benzene, 4-chloro-2-isocyanato-1-methoxy-
• F2160-0023
• 2-Methoxy-5-chloro phenyl isocyanate
• 4-Chloro-2-isocyanato-1-methoxybenzene #
• 5-chloro-2-methoxy phenyl isocyanate
• DTXSID30970782
• A830644
• 3-chloro-6-methoxyphenyl isocyanate
• 5-Chloro-2-methoxyphenylisocyanate
• FT-0620263
• 4-chloranyl-2-isocyanato-1-methoxy-benzene
• 2-methoxy-5-chlorophenyl isocyanate
• SCHEMBL168350
• 4-Chloro-2-isocyanato-1-methoxy-benzene
• 5-Chloro-2-methoxyphenyl isocyanate, 98%
• MFCD00013860
• DB-052732
• STK502556
• BBL037656
• ALBB-003036
• 4-chloro-2-isocyanato-1-methoxybenzene

• MDL： MFCD00013860
• Inchi： 1S/C8H6ClNO2/c1-12-8-3-2-6(9)4-7(8)10-5-11/h2-4H,1H3
• InChI Key： CDRZZFCLBUGMMB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N=C=O)OC
• BRN： 2719682

Computed Properties

• Exact Mass: 183.00900
• Monoisotopic Mass: 183.008706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.22
• Melting Point: 58-61 °C(lit.)
• Boiling Point: 271.7 °C at 760 mmHg
• Flash Point: 118.1 °C
• Refractive Index: 1.534
• PSA: 38.66000
• LogP: 2.31590
• Solubility: Not determined
• Sensitiveness: Moisture Sensitive/Lachrymatory

4-chloro-2-isocyanato-1-methoxybenzene Security Information

• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Hazardous Material transportation number：2206
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/25; R36/37/38; R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines